Cas no 94071-17-7 (2-Pyridinecarboxaldehyde,6-(4-methylbenzoyl)-)

• Product Name: 2-Pyridinecarboxaldehyde,6-(4-methylbenzoyl)-
• CAS No: 94071-17-7
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 805806
• PubChem ID: 3023393
• Update Time: 2025-04-19

2-Pyridinecarboxaldehyde,6-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,6-(4-methylbenzoyl)-
• 6-(4-methylbenzoyl)pyridine-2-carbaldehyde
• DTXSID30240376
• 2-Pyridinecarboxaldehyde, 6-(4-methylbenzoyl)-
• 6-(4-Methylbenzoyl)-2-pyridinecarboxaldehyde
• EINECS 301-817-8
• 85G7CKW372
• 94071-17-7
• NS00039957

• Inchi： 1S/C14H11NO2/c1-10-5-7-11(8-6-10)14(17)13-4-2-3-12(9-16)15-13/h2-9H,1H3
• InChI Key： YTAHFGFCIMJWOR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=O)N=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 225.078979
• Monoisotopic Mass: 225.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47
• XLogP3: 2.7

Experimental Properties

• Density: 1.193
• Boiling Point: 406.6°C at 760 mmHg
• Flash Point: 201.9°C
• Refractive Index: 1.613